Cas no 29629-69-4 (Poly(A-C))

• Product Name: Poly(A-C)
• CAS No: 29629-69-4
• MF: C₁₉H₂₈N₈O₁₅P₂
• MW: 670.41774559021
• CID: 261685
• PubChem ID: 168491
• Update Time: 2025-04-19

Poly(A-C) Chemical and Physical Properties

Names and Identifiers

• Poly(A-C)
• 29629-69-4
• 4-Imino-1-(5-O-phosphonopentofuranosyl)-1,4-dihydropyrimidin-2-ol--9-(5-O-phosphonopentofuranosyl)-9H-purin-6-amine (1/1)
• 26182-06-9
• DTXSID70949058

• Inchi： 1S/C10H14N5O7P.C9H14N3O8P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,10-;4-,6-,7-,8-/m11/s1
• InChI Key： XTHKBRFWMBUWFM-ZLOOHWKQSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 670.11493621g/mol
• Monoisotopic Mass: 670.11493621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 361Ų